Cas no 6967-47-1 (Ethyl 2-Cyanovalerate)

Ethyl 2-Cyanovalerate structure
Ethyl 2-Cyanovalerate structure
Product Name:Ethyl 2-Cyanovalerate
CAS No:6967-47-1
MF:C8H13NO2
MW:155.194322347641
CID:841491
PubChem ID:249721
Update Time:2025-04-19

Ethyl 2-Cyanovalerate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-cyanopentanoate
    • ETHYL 2-CYANOVALERATE
    • 2-cyanopentanoic acid ethyl ester
    • 2-cyano-valeric acid ethyl ester
    • 2-Cyan-valeriansaeure-aethylester
    • ethyl cyanovalerate
    • Propylmalonsaeure-aethylester-nitril
    • DTXSID70290370
    • CS-0106460
    • MLVRCZPSHCVRHN-UHFFFAOYSA-N
    • NSC-68329
    • EN300-58906
    • Z878453462
    • SCHEMBL9183202
    • AKOS006239286
    • NSC68329
    • ETHYL2-CYANOVALERATE
    • A898168
    • 6967-47-1
    • Ethyl 2-Cyanovalerate
    • Inchi： 1S/C8H13NO2/c1-3-5-7(6-9)8(10)11-4-2/h7H,3-5H2,1-2H3
    • InChI Key： MLVRCZPSHCVRHN-UHFFFAOYSA-N
    • SMILES： O(CC)C(C(C#N)CCC)=O

Computed Properties

  • Exact Mass: 155.09500
  • Monoisotopic Mass: 155.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • PSA: 50.09000
  • LogP: 1.48938

Ethyl 2-Cyanovalerate Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Ethyl 2-Cyanovalerate Pricemore >>

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Ethyl 2-Cyanovalerate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:6967-47-1)Ethyl 2-Cyanovalerate
Order Number:A898168
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:01
Price ($):414.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:6967-47-1)Ethyl 2-Cyanovalerate
A898168
Purity:99%
Quantity:1g
Price ($):414.0
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